Cas no 2229435-10-1 (tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate
• CAS No: 2229435-10-1
• MF: C₁₃H₁₇ClN₂O₂S
• MW: 300.804280996323
• CID: 5864734
• PubChem ID: 165968913
• Update Time: 2025-09-21

tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate
• EN300-1871528
• tert-butyl N-[5-(carbamothioylmethyl)-2-chlorophenyl]carbamate
• 2229435-10-1

• Inchi： 1S/C13H17ClN2O2S/c1-13(2,3)18-12(17)16-10-6-8(7-11(15)19)4-5-9(10)14/h4-6H,7H2,1-3H3,(H2,15,19)(H,16,17)
• InChI Key： ARSIZWVWGBCADI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(N)=S)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.0699267g/mol
• Monoisotopic Mass: 300.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate

Introduction to Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate (CAS No. 2229435-10-1)

Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate, identified by its CAS number 2229435-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group, a chlorophenyl ring, and a carbamothioylmethyl moiety, contribute to its unique chemical properties and potential applications in drug discovery and development.

The tert-butyl group is a well-known steric hinderer that can influence the reactivity and selectivity of chemical transformations. Its incorporation into the molecular framework of Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate may enhance the compound's stability and solubility, making it more amenable for further functionalization. The chlorophenyl ring, on the other hand, is a common pharmacophore found in many bioactive molecules, often contributing to interactions with biological targets such as enzymes and receptors. The presence of a carbamothioylmethyl group suggests potential thiol-reactive sites, which could be exploited for covalent binding to biological targets or for further derivatization.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Studies have shown that carbamates can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic intervention. For instance, derivatives of carbamates have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases. The specific arrangement of functional groups in Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate may endow it with unique pharmacological properties that could be leveraged for the design of new drugs.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The modular nature of its structure allows for easy modification at multiple sites, enabling chemists to tailor its properties for specific applications. For example, the chlorophenyl ring can be further functionalized through cross-coupling reactions, while the carbamothioylmethyl group can serve as a handle for thiol-based modifications. Such flexibility makes Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate a valuable asset in synthetic chemistry.

Recent advancements in computational chemistry have also facilitated the study of this compound's behavior in various environments. Molecular modeling techniques have been used to predict how Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate might interact with biological targets, providing insights into its potential pharmacological activity. These computational studies have helped researchers design more effective derivatives by identifying key structural features that enhance binding affinity and selectivity.

The synthesis of Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with high efficiency and purity. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and condensation processes, have been employed to assemble the various functional groups present in the molecule. The use of advanced catalysts and solvents has also improved yields and reduced byproduct formation.

As research in pharmaceutical chemistry continues to evolve, compounds like Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate are expected to play a crucial role in the discovery and development of new therapeutic agents. Their unique structural features and versatile reactivity make them ideal candidates for further exploration. By leveraging cutting-edge synthetic techniques and computational methods, scientists can uncover new applications for this compound and its derivatives, ultimately contributing to advancements in medicine.

The future prospects for Tert-butyl N-5-(carbamothioylmethyl)-2-chlorophenylcarbamate are promising, with ongoing research focusing on optimizing its synthesis and exploring its biological activity. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in realizing its full potential. As our understanding of molecular interactions grows, so too will our ability to harness compounds like this one for therapeutic purposes.